Cas no 1187165-27-0 (2-(4-Heptyloxybenzoyl)-6-methoxypyridine)

• Product Name: 2-(4-Heptyloxybenzoyl)-6-methoxypyridine
• CAS No: 1187165-27-0
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 4684447
• Update Time: 2025-06-11

2-(4-Heptyloxybenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Heptyloxybenzoyl)-6-methoxypyridine
• (4-(Heptyloxy)phenyl)(6-methoxypyridin-2-yl)methanone

• Inchi： 1S/C20H25NO3/c1-3-4-5-6-7-15-24-17-13-11-16(12-14-17)20(22)18-9-8-10-19(21-18)23-2/h8-14H,3-7,15H2,1-2H3
• InChI Key： GWQHMIQOLJNGDX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=C(N=2)OC)=O)=CC=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 353
• Topological Polar Surface Area: 48.4

Additional information on 2-(4-Heptyloxybenzoyl)-6-methoxypyridine

2-(4-Heptyloxybenzoyl)-6-methoxypyridine: A Comprehensive Overview of CAS No. 1187165-27-0

2-(4-Heptyloxybenzoyl)-6-methoxypyridine (CAS No. 1187165-27-0) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements related to 2-(4-Heptyloxybenzoyl)-6-methoxypyridine.

The molecular formula of 2-(4-Heptyloxybenzoyl)-6-methoxypyridine is C₂₀H₂₅NO₃, and its molecular weight is 335.41 g/mol. The compound features a pyridine ring substituted with a methoxy group at the 6-position and a heptyloxybenzoyl moiety at the 2-position. This unique structural arrangement confers 2-(4-Heptyloxybenzoyl)-6-methoxypyridine with specific chemical and physical properties that make it an interesting candidate for further investigation.

In terms of its physical properties, 2-(4-Heptyloxybenzoyl)-6-methoxypyridine is a solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release or targeted delivery is desired.

The biological activities of 2-(4-Heptyloxybenzoyl)-6-methoxypyridine have been the subject of several recent studies. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro studies have demonstrated that 2-(4-Heptyloxybenzoyl)-6-methoxypyridine exhibits significant inhibitory effects on pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-Heptyloxybenzoyl)-6-methoxypyridine has also shown promise in neuroprotective applications. Research conducted by a team at the University of California, Los Angeles (UCLA) found that the compound effectively reduced oxidative stress and neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the modulation of intracellular signaling pathways involved in cell survival and apoptosis.

In addition to its therapeutic potential, 2-(4-Heptyloxybenzoyl)-6-methoxypyridine has been explored for its use as a probe molecule in biochemical assays. Its fluorescent properties make it a valuable tool for studying protein-protein interactions and enzyme kinetics. For example, researchers at the National Institutes of Health (NIH) have utilized 2-(4-Heptyloxybenzoyl)-6-methoxypyridine-based probes to investigate the binding affinities of various enzymes involved in metabolic pathways.

The synthesis of 2-(4-Heptyloxybenzoyl)-6-methoxypyridine has been optimized through several synthetic routes, each offering unique advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 6-methoxypyridin-2-carboxylic acid with 4-heptyloxybenzyl chloride in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and larger-scale production.

Safety considerations are an essential aspect of working with any chemical compound. While 2-(4-Heptyloxybenzoyl)-6-methoxypyridine is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn to minimize exposure risks. Additionally, appropriate ventilation should be used to prevent inhalation of volatile organic compounds during synthesis or handling.

In conclusion, 2-(4-Heptyloxybenzoyl)-6-methoxypyridine (CAS No. 1187165-27-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various therapeutic and analytical purposes. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, further highlighting its significance in the scientific community.